Cas no 999-61-1 (2-Hydroxypropyl acrylate)

2-Hydroxypropyl acrylate (HPA) is a monofunctional acrylate monomer featuring both a hydroxyl group and an acrylate double bond. This dual functionality enables its use as a reactive diluent or crosslinking agent in UV-curable coatings, adhesives, and inks. The hydroxyl group enhances adhesion to polar substrates and allows for further chemical modifications, such as esterification or urethane formation. HPA exhibits low volatility and good compatibility with other acrylates, contributing to improved film flexibility and durability. Its ability to copolymerize with other monomers makes it valuable in formulating high-performance resins with tailored properties, including enhanced hardness, chemical resistance, and weatherability. Suitable for industrial applications requiring precise reactivity and stability.

2-Hydroxypropyl acrylate structure

Product Name:2-Hydroxypropyl acrylate

CAS No:999-61-1

MF:C₆H₁₀O₃

MW:130.141802310944

MDL:MFCD00021900

CID:804984

PubChem ID:61249

Update Time:2025-06-07

2-Hydroxypropyl acrylate Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxypropyl acrylate
- 2-HYDROXYPROPYL ACRYLATE HPA
- 2-Propenoic acid,2-hydroxypropyl ester
- 1,2-propanediol 1-acrylate
- acrylic acid 2-hydroxypropyl ester
- beta-hydroxypropyl acrylate
- 2HPA
- Bisomer HPA
- HOP-A
- HPA
- Kayarad HPA
- Light Ester HOP-A
- 2-propenoic acid 2-hydroxypropyl ester
- 2-hydroxypropylacrylate
- MDL： MFCD00021900
- Inchi： 1S/C6H10O3/c1-3-6(8)9-4-5(2)7/h3,5,7H,1,4H2,2H3
- InChI Key： GWZMWHWAWHPNHN-UHFFFAOYSA-N
- SMILES： CC(COC(C=C)=O)O

Computed Properties

Exact Mass: 130.06300
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 109
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Colorless Transparent Liquid
Density: 1.06 g/cm3
Boiling Point: 225 ºC
Flash Point: 79.9±15.4 ºC,
Refractive Index: 1.4315 (estimate)
Solubility: Dissolution (91 g/l) (25 º C),
PSA: 46.53000
LogP: 0.09640

2-Hydroxypropyl acrylate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H227-H301-H315-H318-H335-H410
Warning Statement： P261-P273-P280-P301+P310-P305+P351+P338
Hazardous Material transportation number：2927
Hazard Category Code： 23/24/25-34-43
Safety Instruction： S26-S36/37/39-S45
Hazardous Material Identification：
HazardClass：8,6.1
PackingGroup：Ⅱ
Storage Condition：Sealed in dry,2-8°C(BD75887)
Safety Term：8
Packing Group：II
Risk Phrases：R23/24/25

2-Hydroxypropyl acrylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-PS292-100ml	2-Hydroxypropyl acrylate	999-61-1	>80.0%(GC),200-650ppm MEHQ	100ml	￥50.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-PS292-500ml	2-Hydroxypropyl acrylate	999-61-1	>80.0%(GC),200-650ppm MEHQ	500ml	￥210.0	2022-02-28
TRC	H999940-50mg	2-Hydroxypropyl Acrylate	999-61-1		50mg	$ 58.00	2023-09-07
TRC	H999940-250mg	2-Hydroxypropyl Acrylate	999-61-1		250mg	$ 283.00	2023-09-07
TRC	H999940-1g	2-Hydroxypropyl Acrylate	999-61-1		1g	$ 960.00	2023-09-07
Apollo Scientific	OR919495-1g	2-Hydroxypropyl acrylate	999-61-1	95%	1g	£275.00	2023-04-22
abcr	AB123130-200 g	2-Hydroxypropyl acrylate, 95% (sum of isomers, contains ~ 25% of 1-Methyl-2-hydroxypropyl acrylate; .	999-61-1	95%	200g	€82.50	2023-06-24
abcr	AB123130-400 g	2-Hydroxypropyl acrylate, 95% (sum of isomers, contains ~ 25% of 1-Methyl-2-hydroxypropyl acrylate; .	999-61-1	95%	400g	€112.50	2023-06-24
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H828205-25ml	2-Hydroxypropyl acrylate	999-61-1	CP,200-650ppm MEHQ	25ml	￥30.00	2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H828205-100ml	2-Hydroxypropyl acrylate	999-61-1	CP,200-650ppm MEHQ	100ml	￥51.00	2022-01-10